Cas no 22439-58-3 (Ethanone,1-(2-dibenzothienyl)-)

• Product Name: Ethanone,1-(2-dibenzothienyl)-
• CAS No: 22439-58-3
• MF: C₁₄H₁₀OS
• MW: 226.293602466583
• CID: 261143
• PubChem ID: 312027
• Update Time: 2025-04-19

Ethanone,1-(2-dibenzothienyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-(2-dibenzothienyl)-
• 1-(2-dibenzothienyl)Ethanone
• 1-(dibenzo[b,d]thiophen-2-yl)ethanone
• 1-Dibenzothiophen-2-yl-aethanon
• 1-dibenzothiophen-2-yl-ethanone
• 2-Acetyldibenzothiophen
• 2-acetyl-dibenzothiophene
• 2-Acetyldibenzothiophene
• EU-0070862
• 1-dibenzothiophen-2-ylethanone
• SCHEMBL7915404
• Ethanone, 1-(2-dibenzothienyl)-
• SR-01000080507-1
• F70532
• 22439-58-3
• 1-(Dibenzo[b,d]thiophen-2-yl)ethan-1-one
• 2-Dibenzothienylmethyl ketone
• SR-01000080507
• NSC-220077
• 2-Dibenzothienyl methyl ketone
• ethanone, 1-(dibenzo[b,d]thien-2-yl)-
• DTXSID20945126
• KETONE, 2-DIBENZOTHIENYL METHYL
• WLN: T B656 HSJ EV1
• AKOS024338518
• NSC220077
• FT-0712617

• Inchi： 1S/C14H10OS/c1-9(15)10-6-7-14-12(8-10)11-4-2-3-5-13(11)16-14/h2-8H,1H3
• InChI Key： NTHRMQKFNGUJPH-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2C2C=C(C(C)=O)C=CC1=2

Computed Properties

• Exact Mass: 226.0453
• Monoisotopic Mass: 226.045
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 45.3Ų

Experimental Properties

• Density: 1.1989 (rough estimate)
• Boiling Point: 337.91°C (rough estimate)
• Flash Point: 197.3°C
• Refractive Index: 1.5700 (estimate)
• PSA: 17.07
• LogP: 4.25710

Ethanone,1-(2-dibenzothienyl)- Security Information

• Storage Condition：Ventilate and dry at low temperature, and store separately from food raw materials in the warehouse